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For Researchers, Scientists, and Drug Development Professionals

Introduction

In modern research and development environments, particularly in fields such as drug
discovery and biomedical engineering, the ability to rapidly prototype and test novel electronic
systems is paramount. The AM3102 evaluation board provides a platform for working with a
digitally tunable bandpass filter, operating in the 330 MHz to 1.2 GHz frequency range.[1] This
component is particularly useful in the development of custom scientific instrumentation that
requires precise frequency selectivity to enhance signal-to-noise ratios in spectrally crowded
environments.

This application note serves as a comprehensive guide for researchers, scientists, and drug
development professionals on utilizing the AM3102 evaluation board for prototyping
applications. It provides detailed protocols for board setup, filter characterization, and a
practical example of its use in a laboratory setting.

AM3102 Evaluation Board Overview

The AM3102 is a digitally tunable bandpass filter that allows for independent control of its low-
pass and high-pass corners through a 4-bit digital interface for each.[1] This enables dynamic
adjustment of the filter's center frequency and bandwidth. The evaluation board is equipped
with SMA connectors for RF input and output, and a DIP switch for manual control of the filter
settings.
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Key Specifications

Parameter

Value

Frequency Range

330 MHz to 1.2 GHz

Control Interface

2 x 4-bit Digital Control (High-Pass and Low-

Pass)
Insertion Loss ~2.5dB
Package (IC) 4x6mm QFN

Supply Voltage

+3.3V to +5.0V

Experimental Protocols

Protocol 1: Basic Characterization of the AM3102

Evaluation Board

Objective: To familiarize the user with the operation of the AM3102 evaluation board and to

measure the filter's frequency response for a given set of control inputs.

Materials:

AM3102 Evaluation Board

5V DC Power Supply

SMA Cables (2)

Procedure:

e Board Setup:

Vector Network Analyzer (VNA) or a Signal Generator and a Spectrum Analyzer

o Connect the 5V DC power supply to the designated power input on the AM3102

evaluation board.
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o Connect the RF input of the evaluation board to the output port of the signal generator (or
Port 1 of the VNA) using an SMA cable.

o Connect the RF output of the evaluation board to the input of the spectrum analyzer (or
Port 2 of the VNA) using another SMA cable.

 Filter Configuration:

o The AM3102 evaluation board is equipped with a DIP switch for manual control of the
high-pass and low-pass filter settings. Each filter has a 4-bit control word.

o Refer to the control tables below (Tables 3.1 and 3.2) to determine the DIP switch settings
for the desired cutoff frequencies.

o For an initial test, set the High-Pass filter to a low-frequency setting (e.g., 330 MHz) and
the Low-Pass filter to a high-frequency setting (e.g., 1200 MHz) to create a wide
passband.

e Measurement:
o Turn on the DC power supply.
o Using a VNA:
» Perform a 2-port calibration of the VNA.

» Measure the S21 parameter (insertion loss) of the AM3102 evaluation board from 100
MHz to 1.5 GHz.

o Using a Signal Generator and Spectrum Analyzer:

» Set the signal generator to sweep the frequency range from 100 MHz to 1.5 GHz with a
constant output power (e.g., 0 dBm).

» Set the spectrum analyzer to the same frequency range and record the output power at
the RF output of the evaluation board.
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» The insertion loss can be calculated by subtracting the measured output power from the
input power.

o Data Analysis:
o Plot the insertion loss as a function of frequency.
o Identify the -3dB cutoff frequencies for the high-pass and low-pass filters.

o Compare the measured cutoff frequencies with the values in the control tables.

Protocol 2: Application in a Wireless Sensing System

Objective: To demonstrate the use of the AM3102 evaluation board to isolate a specific
frequency band in a prototype wireless sensing application, thereby improving signal reception
in the presence of interference.

Materials:

AM3102 Evaluation Board

Two software-defined radios (SDRSs) or a signal generator and a receiver

Antennas appropriate for the operating frequency

5V DC Power Supply

SMA Cables
Procedure:
e System Setup:

o Configure one SDR (or signal generator) to transmit a modulated signal at a specific
frequency within the AM3102's range (e.g., 915 MHz). This will simulate the signal from a
wireless sensor.

o Configure the second SDR (or another signal generator) to transmit a continuous wave
(CW) or modulated signal at a nearby frequency that will act as an interferer (e.g., 900
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MHz).
o Connect the receiving antenna to the RF input of the AM3102 evaluation board.
o Connect the RF output of the AM3102 evaluation board to the input of the receiving SDR.

« Initial Measurement (Without Filtering):

o Initially, bypass the AM3102 evaluation board and connect the receiving antenna directly
to the receiver.

o Observe the received spectrum. Note the presence of both the desired signal at 915 MHz
and the interfering signal at 900 MHz.

o Attempt to demodulate the desired signal and note the signal-to-noise ratio (SNR) or bit
error rate (BER).

 Filtering and Measurement:

o Insert the AM3102 evaluation board into the receive path as described in the system
setup.

o Using the control tables, set the DIP switches on the evaluation board to create a
passband that includes the desired signal but attenuates the interfering signal. For
example, set the high-pass filter to approximately 910 MHz and the low-pass filter to
approximately 920 MHz.

o Observe the received spectrum again. The interfering signal at 900 MHz should be
significantly attenuated.

o Attempt to demodulate the desired signal again and note the improvement in SNR or BER.

Quantitative Data

The following tables provide the relationship between the 4-bit digital control words and the
typical cutoff frequencies for the high-pass and low-pass filters of the AM3102.

Table 3.1: High-Pass Filter Control
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Control Word (D C B A) Typical Cutoff Frequency (MHz)
LLLL 330
LLLH 332
LLHL 338
LLHH 341
LHLL 370
LHLH 375
LHHL 385
LHHH 390
HLLL 450
HLLH 460
HLHL 475
HLHH 485
HHLL 580
HHLH 600
HHHL 640
HHHH 670

Data sourced from the AM3102 datasheet.[1]

Table 3.2: Low-Pass Filter Control
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Control Word (H G F E) Typical Cutoff Frequency (MHz)
LLLL 450
LLLH 460
LLHL 475
LLHH 485
LHLL 580
LHLH 600
LHHL 640
LHHH 670
HLLL 800
HLLH 830
HLHL 870
HLHH 900
HHLL 1000
HHLH 1050
HHHL 1150
HHHH 1200

Data sourced from the AM3102 datasheet.[1]

Visualizations
Experimental Workflow for Filter Characterization
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Figure 1: Experimental setup for characterizing the AM3102 evaluation board.

Digital Control Logic for Passband Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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